Cas no 2228485-83-2 (4-(2-bromoethyl)-2-(difluoromethoxy)-1-methylbenzene)

• Product Name: 4-(2-bromoethyl)-2-(difluoromethoxy)-1-methylbenzene
• CAS No: 2228485-83-2
• MF: C₁₀H₁₁BrF₂O
• MW: 265.094549417496
• CID: 6319528
• PubChem ID: 165789263
• Update Time: 2025-05-23

4-(2-bromoethyl)-2-(difluoromethoxy)-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromoethyl)-2-(difluoromethoxy)-1-methylbenzene
• EN300-1963663
• 2228485-83-2

• Inchi： 1S/C10H11BrF2O/c1-7-2-3-8(4-5-11)6-9(7)14-10(12)13/h2-3,6,10H,4-5H2,1H3
• InChI Key： ZPXRQTCHZDJQCP-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(C)=C(C=1)OC(F)F

Computed Properties

• Exact Mass: 263.99613g/mol
• Monoisotopic Mass: 263.99613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(2-bromoethyl)-2-(difluoromethoxy)-1-methylbenzene

4-(2-Bromoethyl)-2-(difluoromethoxy)-1-methylbenzene: A Comprehensive Overview

4-(2-Bromoethyl)-2-(difluoromethoxy)-1-methylbenzene, also known by its CAS number NO2228485-83-2, is a versatile organic compound with a unique structure that makes it valuable in various fields of chemistry and materials science. This compound is characterized by its benzene ring substituted with three distinct groups: a bromoethyl group at the 4-position, a difluoromethoxy group at the 2-position, and a methyl group at the 1-position. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest for researchers and industry professionals alike.

The synthesis of 4-(2-bromoethyl)-2-(difluoromethoxy)-1-methylbenzene involves multi-step organic reactions, often starting from benzene derivatives. The introduction of the bromoethyl group typically requires nucleophilic substitution or addition reactions, while the difluoromethoxy group is introduced through etherification or substitution processes. The methyl group is often added via alkylation or Friedel-Crafts alkylation, depending on the specific conditions and reagents used. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling better control over the final product's purity and yield.

The chemical structure of this compound plays a significant role in its applications. The bromoethyl group acts as an electrophilic site, making it suitable for nucleophilic substitution reactions. This property is exploited in drug discovery, where it can serve as a precursor for bioactive molecules with potential therapeutic applications. For instance, recent studies have explored its use in creating inhibitors for kinases and other enzymes involved in disease pathways.

The difluoromethoxy group introduces electron-withdrawing effects, which enhance the compound's stability and reactivity in certain conditions. This feature is particularly useful in polymer chemistry, where it can be employed as a building block for high-performance polymers with tailored properties such as thermal stability and mechanical strength. Researchers have also investigated its role in creating advanced materials for electronic applications, including organic light-emitting diodes (OLEDs) and flexible electronics.

The methyl group at the 1-position contributes to the compound's lipophilicity, which is crucial for its solubility in organic solvents and its ability to interact with biological systems. This characteristic makes it an attractive candidate for use in drug delivery systems, where controlled release and targeted delivery are essential. Recent studies have highlighted its potential as a carrier molecule for hydrophobic drugs, improving their bioavailability and reducing side effects.

In terms of environmental impact, the stability of 4-(2-bromoethyl)-2-(difluoromethoxy)-1-methylbenzene under various conditions has been a topic of interest. Its resistance to photodegradation and biodegradation suggests that it may persist in certain environments, necessitating careful handling and disposal practices. However, ongoing research aims to develop more sustainable synthesis methods and degradation pathways to minimize its environmental footprint.

The versatility of this compound extends to its use in academic research as well. It serves as a valuable model system for studying reaction mechanisms, particularly those involving electrophilic aromatic substitution and nucleophilic aromatic substitution. Its structure allows researchers to probe fundamental questions about reaction kinetics, transition states, and catalyst behavior under different conditions.

In conclusion, 4-(2-bromoethyl)-2-(difluoromethoxy)-1-methylbenzene (CAS No: NO2228485-83-2) is a multifaceted compound with applications spanning drug discovery, materials science, polymer chemistry, and environmental studies. Its unique combination of functional groups offers researchers and industry professionals a powerful tool for innovation across diverse fields. As scientific advancements continue to unfold, this compound is poised to play an even greater role in shaping future technologies and therapeutic solutions.